Cas no 899989-85-6 (3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea)

• Product Name: 3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea
• CAS No: 899989-85-6
• MF: C₁₉H₁₈N₄OS
• MW: 350.437422275543
• CID: 5493253
• Update Time: 2025-06-08

3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-3-[2-(1H-indol-3-ylsulfanyl)ethyl]urea
• 3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea

• Inchi： 1S/C19H18N4OS/c24-19(23-17-11-21-15-7-3-1-5-13(15)17)20-9-10-25-18-12-22-16-8-4-2-6-14(16)18/h1-8,11-12,21-22H,9-10H2,(H2,20,23,24)
• InChI Key： YUMKRDUTNQOKCA-UHFFFAOYSA-N
• SMILES： N(C1C2=C(NC=1)C=CC=C2)C(NCCSC1C2=C(NC=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea

Recent Advances in the Study of 3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea (CAS: 899989-85-6)

In recent years, the compound 3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea (CAS: 899989-85-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-based structure, has shown promising potential in various therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea exhibits potent inhibitory effects on the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The study highlighted its potential as a lead compound for developing novel anticancer agents, particularly for tumors resistant to conventional therapies.

Another significant advancement is the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for its production, which is crucial for further preclinical and clinical studies. The improved synthesis not only enhances yield but also reduces the formation of by-products, ensuring higher purity and consistency in pharmacological evaluations. This progress was detailed in a recent article in Organic Process Research & Development, which emphasized the importance of sustainable and cost-effective synthetic strategies.

In addition to its anticancer properties, 3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea has also shown antimicrobial activity against a range of pathogens, including drug-resistant strains. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's dual mechanism of action, targeting both bacterial cell wall synthesis and intracellular signaling, makes it a promising candidate for addressing the growing issue of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and in-depth pharmacokinetic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the latest research on 3-(1H-indol-3-yl)-1-2-(1H-indol-3-ylsulfanyl)ethylurea (CAS: 899989-85-6) underscores its potential as a versatile therapeutic agent with applications in oncology and infectious diseases. Continued investigation into its mechanisms, synthetic optimization, and preclinical evaluation will be critical for realizing its full therapeutic potential. This compound represents a valuable addition to the arsenal of bioactive molecules under exploration in the chemical biology and pharmaceutical fields.